3-Iodo-2-furoic acid
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Description
3-Iodo-2-furoic acid is a halogenated derivative of 2-furoic acid, where an iodine atom is substituted at the 3-position of the furan ring.
Properties
Molecular Formula |
C5H3IO3 |
|---|---|
Molecular Weight |
237.98 g/mol |
IUPAC Name |
3-iodofuran-2-carboxylic acid |
InChI |
InChI=1S/C5H3IO3/c6-3-1-2-9-4(3)5(7)8/h1-2H,(H,7,8) |
InChI Key |
ZXULCKZEDXMEHD-UHFFFAOYSA-N |
Canonical SMILES |
C1=COC(=C1I)C(=O)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 3-iodo-2-furoic acid typically involves the iodination of 2-furoic acid. One common method includes the use of iodine and an oxidizing agent such as nitric acid or hydrogen peroxide. The reaction is carried out under controlled conditions to ensure selective iodination at the third position of the furan ring.
Industrial Production Methods: In an industrial setting, the production of 3-iodo-2-furoic acid can be scaled up using continuous flow reactors. This method allows for better control over reaction parameters, leading to higher yields and purity. The use of environmentally benign oxidizing agents and solvents is also preferred to minimize the environmental impact.
Chemical Reactions Analysis
Types of Reactions: 3-Iodo-2-furoic acid undergoes various chemical reactions, including:
Substitution Reactions: The iodine atom can be replaced by other substituents through nucleophilic substitution reactions.
Oxidation and Reduction: The furan ring can undergo oxidation to form furan derivatives, while reduction reactions can modify the carboxylic acid group.
Coupling Reactions: The compound can participate in Suzuki-Miyaura coupling reactions to form carbon-carbon bonds.
Common Reagents and Conditions:
Substitution: Reagents such as sodium azide or potassium thiocyanate can be used under mild conditions.
Oxidation: Oxidizing agents like potassium permanganate or chromium trioxide are commonly employed.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.
Major Products:
Substitution: Formation of azido or thiocyanato derivatives.
Oxidation: Production of furan-2,5-dicarboxylic acid.
Reduction: Formation of 3-iodo-2-furanmethanol.
Scientific Research Applications
3-Iodo-2-furoic acid has a wide range of applications in scientific research:
Chemistry: Used as a building block in the synthesis of complex organic molecules and heterocyclic compounds.
Biology: Employed in the development of bioactive molecules and as a probe in biochemical studies.
Medicine: Investigated for its potential antimicrobial and anticancer properties.
Industry: Utilized in the production of pharmaceuticals, agrochemicals, and advanced materials.
Mechanism of Action
The mechanism of action of 3-iodo-2-furoic acid involves its interaction with specific molecular targets. The iodine atom can participate in halogen bonding, influencing the compound’s reactivity and binding affinity. The carboxylic acid group can form hydrogen bonds, further stabilizing interactions with biological molecules. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects.
Comparison with Similar Compounds
Comparison with Similar Compounds
2-Furoic Acid (Parent Compound)
- Structure : Furan ring with a carboxylic acid group at the 2-position.
- Key Properties :
- Contrast with 3-Iodo-2-furoic Acid : The absence of iodine reduces molecular weight (2-furoic acid: 112.08 g/mol vs. ~238.00 g/mol for iodinated analog) and alters reactivity. Iodination likely increases acidity due to electron-withdrawing effects .
3-Methyl-2-furoic Acid
- Structure : Methyl group at the 3-position of 2-furoic acid.
- Key Properties :
- Contrast : The methyl group is electron-donating, decreasing acidity compared to iodine-substituted analogs. This difference influences their utility in pH-sensitive reactions or catalysis .
3-Iodothiophene-2-carboxylic Acid
- Structure : Thiophene ring (sulfur heterocycle) with iodine at the 3-position and carboxylic acid at the 2-position.
- Key Properties :
- Contrast : Replacing furan’s oxygen with sulfur alters aromaticity and electronic behavior. Thiophene derivatives generally exhibit higher thermal stability and distinct reactivity in cross-coupling reactions compared to furans .
Halogenated Benzoic Acid Derivatives
- Examples : 3-Fluoro-2-iodobenzoic acid (CAS 387-48-4, MW 266.00 g/mol) and 4-fluoro-3'-iododiphenyl ether (CAS 188534-09-0, MW 314.09 g/mol) .
- Contrast: Benzoic acid derivatives have a benzene ring instead of furan.
Data Table: Comparative Analysis
*Estimated molecular weight based on furan (68.07 g/mol) + COOH (45.02 g/mol) + I (126.90 g/mol).
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